Cas no 167299-07-2 (Benzamide,N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)-4-(trifluoromethyl)-)

• Product Name: Benzamide,N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)-4-(trifluoromethyl)-
• CAS No: 167299-07-2
• MF: C₁₃H₁₁F₃N₄O₃
• MW: 328.246652841568
• CID: 110910
• PubChem ID: 45118928
• Update Time: 2025-04-18

Benzamide,N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)-4-(trifluoromethyl)-
• N-(6-amino-3-methyl-2,4-dioxo-1H-pyrimidin-5-yl)-4-(trifluoromethyl)benzamide
• Benzamide, N-(4-amino-1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-5-pyrimidinyl)-4-(trifluoromethyl)-
• N-(6-Amino-3-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-4-(trifluoromethyl)benzamide
• DTXSID80668864
• 167299-07-2

• Inchi： 1S/C13H11F3N4O3/c1-20-11(22)8(9(17)19-12(20)23)18-10(21)6-2-4-7(5-3-6)13(14,15)16/h2-5H,17H2,1H3,(H,18,21)(H,19,23)
• InChI Key： JYYJDTZPALGLDP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(NC1C(N(C)C(NC=1N)=O)=O)=O)(F)F

Computed Properties

• Exact Mass: 328.07843
• Monoisotopic Mass: 328.07832471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: 0.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 104.53